2,5-Bis(hexyloxy)terephthalic acid

• Molecular Formula: C20H30O6
• Molecular Weight: 366.4 g/mol
• IUPAC Name: 2,5-dihexoxyterephthalic acid
• InChI: InChI=1S/C20H30O6/c1-3-5-7-9-11-25-17-13-16(20(23)24)18(14-15(17)19(21)22)26-12-10-8-6-4-2/h13-14H,3-12H2,1-2H3,(H,21,22)(H,23,24)
• InChI Key: TYTRTFQDGNHZTJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=CC(=C(C=C1C(=O)O)OCCCCCC)C(=O)O

Description

2,5-Bis(hexyloxy)terephthalic acid is a useful research compound. Its molecular formula is C20H30O6 and its molecular weight is 366.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 8.91 g (135 mmol) 85% aqueous KOH solution and 20 ml water is added to 16.3 g (38.57 mmol) 2,5-dihexoxyterephthalic acid diethyl ester in 20 ml ethanol and the whole is stirred for 2 hours at 90° C. The crude product precipitated by the dropwise addition of 12.5 ml conc. HCl with ice-cooling is filtered off, washed neutral with water and recrystallized from ethanol.